(2S)-2-Methyl-3-quinolin-3-ylpropan-1-amine

• IUPAC Name: (2S)-2-methyl-3-quinolin-3-ylpropan-1-amine
• InChI: InChI=1S/C13H16N2/c1-10(8-14)6-11-7-12-4-2-3-5-13(12)15-9-11/h2-5,7,9-10H,6,8,14H2,1H3/t10-/m0/s1
• InChI Key: VIUIKJJRFANNIQ-JTQLQIEISA-N
• Canonical SMILES: CC(CC1=CC2=CC=CC=C2N=C1)CN
• Isomeric SMILES: C[C@@H](CC1=CC2=CC=CC=C2N=C1)CN
• Molecular Formula: C13H16N2
• Molecular Weight: 200.28 g/mol

Description

(2S)-2-Methyl-3-quinolin-3-ylpropan-1-amine, also known as 2-Methyl-3-(3-quinolinyl)-1-propanamine, is a chemical compound that belongs to the class of psychoactive substances. It is a derivative of the amino acid phenylalanine and is structurally similar to the neurotransmitter serotonin. This compound has been studied extensively for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

The exact mechanism of action of (2S)-(2S)-2-Methyl-3-quinolin-3-ylpropan-1-aminequinolin-3-ylpropan-1-amine is not fully understood. However, it is believed to work by modulating the activity of neurotransmitters in the brain. This compound has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
(2S)-(2S)-2-Methyl-3-quinolin-3-ylpropan-1-aminequinolin-3-ylpropan-1-amine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic effects. This compound has also been shown to have antioxidant properties and may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of (2S)-(2S)-2-Methyl-3-quinolin-3-ylpropan-1-aminequinolin-3-ylpropan-1-amine is that it has been extensively studied in preclinical models and has shown promising results in the treatment of depression and anxiety. However, one limitation of this compound is that its exact mechanism of action is not fully understood, which may make it difficult to develop effective treatments based on this compound.

Future Directions

There are a number of future directions for research on (2S)-(2S)-2-Methyl-3-quinolin-3-ylpropan-1-aminequinolin-3-ylpropan-1-amine. One area of interest is the development of more selective compounds that target specific neurotransmitter receptors. Another area of interest is the development of combination therapies that target multiple neurotransmitter systems. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of (2S)-(2S)-2-Methyl-3-quinolin-3-ylpropan-1-aminequinolin-3-ylpropan-1-amine involves the reaction of 3-quinolinecarboxaldehyde with 2-amino-3-methyl-1-propanol in the presence of a reducing agent. The reaction is typically carried out in a solvent such as ethanol or methanol under reflux conditions. The resulting product is purified by recrystallization or chromatography.

Scientific Research Applications

(2S)-(2S)-2-Methyl-3-quinolin-3-ylpropan-1-aminequinolin-3-ylpropan-1-amine has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have affinity for a number of neurotransmitter receptors, including serotonin, dopamine, and norepinephrine receptors. This compound has been studied for its potential use in the treatment of depression, anxiety, and other mood disorders.